2-[(2-chlorobenzyl)oxy]-1-naphthonitrile

• IUPAC Name: 2-[(2-chlorophenyl)methoxy]naphthalene-1-carbonitrile
• InChI: InChI=1S/C18H12ClNO/c19-17-8-4-2-6-14(17)12-21-18-10-9-13-5-1-3-7-15(13)16(18)11-20/h1-10H,12H2
• InChI Key: CEUYIJCGHGPENH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C#N)OCC3=CC=CC=C3Cl
• Molecular Formula: C18H12ClNO
• Molecular Weight: 293.7 g/mol

Description

2-[(2-Chlorobenzyl)oxy]-1-naphthonitrile is a naphthalene-derived compound featuring a chlorobenzyl ether substituent at the 2-position and a nitrile group at the 1-position. Its molecular structure combines aromatic rigidity (from the naphthalene core) with the electron-withdrawing nitrile group and the lipophilic 2-chlorobenzyl moiety. This unique arrangement confers distinct physicochemical properties, such as moderate polarity and stability, making it relevant in pharmaceutical intermediates and materials science .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Table 1: Key Structural Features of Comparable Compounds

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Properties/Applications
2-[(2-Chlorobenzyl)oxy]-1-naphthonitrile	2-chlorobenzyl ether, 1-nitrile	299.75	Intermediate in drug synthesis
2-[(2-Fluorobenzyl)oxy]benzaldehyde	Fluorobenzyl ether, aldehyde group	244.23	Precursor in nitrile synthesis
2-({2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]-1-naphthyl}methylene)malononitrile	Thiazole ring, malononitrile group	406.87	Antimicrobial/anticancer potential
2-Amino-4-{2-[(2-chlorobenzyl)oxy]phenyl}-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile	Chromene core, amino group	435.89	Bioactive chromene derivatives
2-(((4-Chloropyridin-2-yl)oxy)methyl)benzonitrile	Chloropyridine, benzonitrile	274.70	Agrochemical applications

Physicochemical Properties

• Electron-Withdrawing Effects : The nitrile group in 2-[(2-chlorobenzyl)oxy]-1-naphthonitrile enhances electrophilicity compared to aldehyde-containing analogues like 2-[(2-fluorobenzyl)oxy]benzaldehyde, which are more prone to oxidation .
• Lipophilicity: The 2-chlorobenzyl group increases hydrophobicity relative to non-chlorinated derivatives (e.g., 2-[(trimethylsilyl)oxy]propanenitrile), improving membrane permeability in biological systems .
• Thermal Stability : Naphthalene-core compounds exhibit higher thermal stability than pyridine or thiazole derivatives due to aromatic conjugation .

Research Findings and Data Trends

Key Observations :

• Thiazole derivatives exhibit superior antimicrobial potency due to sulfur’s nucleophilic targeting .
• Higher LogP values correlate with reduced aqueous solubility, a trade-off critical in drug formulation .